Cas no 331461-59-7 ((2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide)
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide
-
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A952500-1g |
(2E)-N-Benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | 90% | 1g |
$611.0 | 2024-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00940228-1g |
(2E)-N-Benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI76997-1mg |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI76997-5mg |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI76997-10mg |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI76997-500mg |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI76997-1g |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide |
331461-59-7 | >90% | 1g |
$1295.00 | 2024-04-20 |
(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide
Recent Advances in the Study of (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide (CAS: 331461-59-7)
The compound (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide, with the CAS number 331461-59-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic signaling. The compound's ability to modulate these pathways suggests its utility in developing targeted therapies for diseases such as cancer and chronic inflammation. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify the critical pharmacophores responsible for its bioactivity, paving the way for the design of more potent derivatives.
In addition to its biological activities, advancements in the synthetic methodology of (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide have been reported. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These improvements are crucial for facilitating further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis of this compound has also been explored, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.
Another significant development is the exploration of the compound's pharmacokinetic and pharmacodynamic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for assessing its drug-like properties. Preliminary data indicate favorable bioavailability and stability, making it a viable candidate for further development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.
In conclusion, (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide (CAS: 331461-59-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The latest research has shed light on its biological activities, synthetic optimization, and pharmacokinetic properties, providing a solid foundation for future investigations. Continued efforts in this area are expected to yield novel derivatives with enhanced efficacy and safety profiles, ultimately contributing to the development of innovative therapeutics.
331461-59-7 ((2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)